2-Butenoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
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Description
2-Butenoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, commonly referred to as 2-butenoic acid ethyl ester (2-BE), is an organic compound belonging to the family of carboxylic acids. It is a colorless, slightly viscous liquid with a faint odor. 2-BE is an important intermediate in the synthesis of various organic compounds and has been used in various scientific research applications.
Scientific Research Applications
Application in Applied Genetics and Molecular Biotechnology
Scientific Field
Applied Genetics and Molecular Biotechnology
Summary of the Application
Butenoic acid is a short-chain unsaturated fatty acid and an important precursor for pharmaceutical and other applications . It is used in the production of butenoic acid in Escherichia coli .
Methods of Application or Experimental Procedures
Heterologous thioesterases are able to convert a fatty acid biosynthesis intermediate in Escherichia coli to butenoic acid . A CRISPRi/dCpf1-mediated dynamic metabolic switch was constructed to separate the host growth and production phase via switching the expression of the fabI gene in the fatty acid biosynthesis pathway .
Results or Outcomes
The CRISPRi-based switch boosted the titer of butenoic acid by 6-fold (1.41 g/L) in fed-batch fermentation . The CRISPRi/dCpf1 switch could replace triclosan-based switch as a nontoxic switch for butenoic acid production, and outcompeted the later switch in the biomass accumulation of the host cell .
properties
IUPAC Name |
ethyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]but-2-enoate |
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InChI |
InChI=1S/C11H19NO4/c1-5-15-9(13)7-6-8-12-10(14)16-11(2,3)4/h6-7H,5,8H2,1-4H3,(H,12,14) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVQHOURUZMGZAI-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=CCNC(=O)OC(C)(C)C |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO4 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70338105 |
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Record name | 4-tert-butoxycarbonylamino-but-2-enoic acid ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70338105 | |
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Molecular Weight |
229.27 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Butenoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester | |
CAS RN |
510729-27-8 |
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Record name | 4-tert-butoxycarbonylamino-but-2-enoic acid ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70338105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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